Benzamide, N-methoxy-N,3-dimethyl-4-(trifluoromethyl)-

• CAS No.: 871571-30-1
• Molecular Formula: C11H12F3NO2
• Molecular Weight: 247.21 g/mol
• IUPAC Name: N-methoxy-N,3-dimethyl-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C11H12F3NO2/c1-7-6-8(10(16)15(2)17-3)4-5-9(7)11(12,13)14/h4-6H,1-3H3
• InChI Key: GZQIMXOARFPPGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N(C)OC)C(F)(F)F

Description

Benzamide, N-methoxy-N,3-dimethyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H12F3NO2 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 3-methyl-4-trifluoromethyl-benzoic acid from step 6 (14.1 g, 69.1 mmol), N,O-dimethylhydroxylamine hydrochloride (10.78 g, 111 mmol), N-methylmorpholine (12.14 mL, 111 mmol) and 4-DMAP (844 mg, 691 mmol) in DCM (230 mL) at 0° C. were added 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) (15.98 g, 82.9 mmol) and DMF (85 mL). The mixture was warmed up to 23° C. and was stirred for 18 h under nitrogen atmosphere. The mixture was diluted with TBME, washed with water and twice brine, dried over Na2SO4. Removal of the solvent in vacuum left the title compound as a brown oil (16.92 g, 99%), which was used without further purification. MS (ISP) 248.0 [M+H].

Synthesis routes and methods II

Procedure details